3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene

• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene
• InChI: InChI=1S/C15H26O/c1-14(2,3)13-7-10-15(11-8-13)9-5-4-6-12-16-15/h4,6,13H,5,7-12H2,1-3H3
• InChI Key: HOKOEAVZXYDQPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CCC=CCO2)CC1

Description

3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene, with the CAS number 2060038-53-9, is a spirocyclic chemical building block of interest in advanced organic synthesis and medicinal chemistry research. This compound has a molecular formula of C15H26O and a molecular weight of 222.37 g/mol . Its structure features a unique spiro-fused ring system and a tert-butyl group, which can impart significant conformational rigidity and influence the molecule's overall properties . The compound is characterized by a predicted density of 0.92±0.1 g/cm³ and a predicted boiling point of 302.3±31.0 °C . Researchers utilize such structurally constrained scaffolds to explore three-dimensional chemical space, particularly in developing new therapeutic molecules and complex ligands where rigidity can enhance specificity and metabolic stability . The SMILES notation for this molecule is O1CC=CCCC21CCC(C(C)(C)C)CC2, and its InChIKey is HOKOEAVZXYDQPN-UHFFFAOYSA-N . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategies

The synthesis of spirocyclic ethers such as 3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene typically involves:

• Construction of the spirocyclic framework via cyclization reactions.
• Installation of the tert-butyl group either before or after spirocyclization.
• Use of cascade or tandem reactions to increase efficiency and stereoselectivity.

Specific Synthetic Routes

Cyclization via Radical or Ionic Pathways

One effective approach involves the generation of a ketyl radical intermediate from a lactone or ketoester precursor, followed by intramolecular radical cyclization to form the spirocyclic ether ring system. This method is often mediated by samarium(II) iodide (SmI2), which promotes single-electron transfer (SET) processes leading to lactone cyclization and spirocycle formation with high diastereoselectivity.

• Key steps:
  • Preparation of a δ-keto ester or lactone substrate.
  • Treatment with SmI2 under controlled conditions.
  • Radical cyclization to form the oxaspiro ring.
  • Subsequent reduction and protonation steps to yield the bicyclic diol intermediate.
  • Final dehydration or elimination to install the alkene moiety.

This methodology provides access to stereodefined spirocyclic ethers and has been reported to yield products similar in complexity to 3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene with yields ranging from 30% to 70% depending on substrate and conditions.

Alkene Cross-Metathesis and Functional Group Transformations

Another route involves the synthesis of suitable alkene precursors bearing protected alcohol or ester groups, followed by cross-metathesis reactions to extend the carbon chain and introduce the olefin functionality required for spirocyclization.

• Steps include:
  • Selective protection of diols (e.g., with tert-butyldimethylsilyl chloride).
  • Oxidation to aldehydes (Swern oxidation).
  • Nucleophilic addition of vinyl Grignard reagents to aldehydes.
  • Esterification with aromatic or aliphatic acid chlorides.
  • Olefin cross-metathesis to assemble the cascade substrate.
  • SmI2-mediated folding cascade to form the spirocyclic scaffold.

This approach allows modular variation of substituents and has demonstrated the formation of complex spirocyclic systems with good yields and stereocontrol.

Direct Alkylation and Cyclization

In some cases, direct alkylation of a suitable cyclic ether intermediate with tert-butyl-containing electrophiles followed by intramolecular cyclization can afford the target spirocyclic compound. However, this method requires careful control of reaction conditions to prevent side reactions and ensure regioselectivity.

Comparative Data Table of Preparation Methods

Methodology	Key Reagents/Conditions	Yield Range (%)	Stereoselectivity	Notes
SmI2-mediated radical cyclization	SmI2, H2O, δ-keto ester substrates	30-70	High	Cascade reactions; efficient for complex spirocycles
Alkene cross-metathesis + SmI2	Vinyl MgBr, acid chlorides, Grubbs catalyst, SmI2	40-73	High	Modular substrate synthesis; good for functional group diversity
Direct alkylation + cyclization	tert-Butyl electrophiles, base	Variable	Moderate	Requires careful optimization; less common for this scaffold

Mechanistic Insights

• The SmI2-mediated approach relies on the generation of ketyl radicals that undergo intramolecular cyclization to form the spirocyclic ring. The radical intermediate's conformation and substituents influence stereochemical outcomes, favoring formation of single diastereomers.
• Cross-metathesis allows the strategic assembly of alkene precursors, enabling subsequent radical cyclization steps.
• The tert-butyl group, due to its steric bulk, influences the transition state geometry, often leading to high stereoselectivity in the cyclization step.

Research Findings and Source Diversity

• Extensive studies from academic theses and peer-reviewed articles demonstrate the utility of SmI2 in constructing oxaspiro compounds with complex substitution patterns.
• PubChem and chemical databases provide structural and molecular data confirming the identity and nomenclature of related spirocyclic ethers.
• Reviews on radical-mediated cyclizations and decarboxylative halogenation offer mechanistic context relevant to the radical approaches used in spirocycle synthesis.

Chemical Reactions Analysis

Types of Reactions

3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The tert-butyl group or other parts of the molecule can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Various halogenating agents and nucleophiles can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene has several applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to fit into various binding sites, potentially affecting enzyme activity or receptor function. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Structural Analogues

a) Poly(maleic acid-alt-7,12-dioxaspiro[5.6]dodec-9-ene) (MA-CDA)

• Structure : A copolymer combining maleic acid with 7,12-dioxaspiro[5.6]dodec-9-ene.
• Key Differences : The absence of a tert-butyl group and the polymeric nature distinguish MA-CDA from 3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene.
• Biological Activity : MA-CDA promotes fibroblast growth (3.7-fold increase in STO cells) without requiring external growth factors. Its activity correlates with hydrophobicity and membrane interaction capabilities .
• Mechanism : Strong interaction with lipid membranes via hydrophobic domains enhances cellular uptake and signaling .

b) tert-Butyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate (CAS 873924-08-4)

• Structure : A spirocyclic compound with a tert-butyl group and a nitrogen-containing azaspiro core.
• Key Differences : The six-membered azaspiro ring (vs. oxaspiro) and ketone group at position 9 alter polarity and solubility.
• Physicochemical Properties : Higher hydrophobicity due to the tert-butyl group, with a molecular weight of 283.37 g/mol and moderate aqueous solubility .

c) 9-Hydroxymethyl-7,12-dioxaspiro[5.6]dodecane

• Structure : A hydroxymethyl-substituted spiro compound.
• Key Differences : Polar hydroxymethyl group vs. hydrophobic tert-butyl.
• Application : Intermediate in antiviral drug synthesis (e.g., Penciclovir). The hydroxymethyl group facilitates nucleoside analog formation .

Comparative Data Table

Compound	Core Structure	Key Substituent	Biological/Pharmacological Role	Hydrophobicity	Reference
3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene	7-Oxaspiro[5.6]dodec-9-ene	tert-Butyl (Position 3)	Inferred: Membrane interaction enhancer	High	N/A (Inferred)
MA-CDA	Poly(maleic acid-alt-spiro compound)	None (Polymeric backbone)	Fibroblast growth promotion	Moderate
tert-Butyl 9-oxo-3-azaspiro[5.5]undecane-3-carboxylate	3-Azaspiro[5.5]undecane	tert-Butyl, Ketone	Potential: Drug intermediate	High
9-Hydroxymethyl-7,12-dioxaspiro[5.6]dodecane	7,12-Dioxaspiro[5.6]dodecane	Hydroxymethyl	Antiviral intermediate	Low-Moderate

Research Findings and Mechanistic Insights

Role of Hydrophobicity :

• The tert-butyl group in 3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene likely enhances membrane permeability, similar to hydrophobic polymers like MA-CDA, which interact strongly with lipid bilayers .
• In contrast, hydroxymethyl-substituted spiro compounds exhibit lower hydrophobicity, favoring solubility in aqueous synthetic pathways .

The tert-butyl variant may exhibit similar or enhanced activity due to improved membrane anchoring . Azaspiro compounds (e.g., CAS 873924-08-4) are often used as intermediates in drug discovery, leveraging their rigid spiro cores for target binding .

Synthetic Utility: Spiro compounds like 7,12-dioxaspiro[5.6]dodec-9-ene are synthesized via acid-catalyzed cyclization of diols and ketones (e.g., cis-but-2-ene-1,4-diol and cyclohexanone) . The tert-butyl analog would require similar methods with tert-butyl-modified precursors.

Biological Activity

3-tert-Butyl-7-oxaspiro[5.6]dodec-9-ene is a spirocyclic compound characterized by a unique three-dimensional structure that incorporates an oxygen atom within its framework. This compound, classified under spirocyclic compounds, has gained interest due to its potential biological activities and applications in medicinal chemistry. The molecular formula of this compound is $C_{15}H_{26}O$, with a molecular weight of 222.37 g/mol.

Chemical Structure and Properties

The structural features of 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene include:

• A spiro linkage connecting two cyclohexane-like rings.
• A tert-butyl group that enhances steric bulk, potentially influencing its biological interactions.

Table 1: Structural Characteristics of 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene

Property	Value
Molecular Formula	$C_{15}H_{26}O$
Molecular Weight	222.37 g/mol
CAS Number	2060038-53-9
Structure Type	Spirocyclic

Biological Activity

Research into the biological activity of 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene is still emerging, with limited direct studies available. However, similar spirocyclic compounds have demonstrated promising pharmacological properties, suggesting potential therapeutic applications.

Potential Biological Activities

• Antimicrobial Activity : Preliminary studies indicate that spirocyclic compounds can exhibit antimicrobial properties. While specific data on 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene is sparse, related compounds have shown effectiveness against various bacterial strains.
• Anti-inflammatory Effects : Certain derivatives of spirocyclic compounds have been reported to modulate inflammatory pathways, indicating that 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene may possess similar properties.
• Cytotoxicity : Some studies suggest that spirocyclic compounds can induce apoptosis in cancer cells, warranting further investigation into the cytotoxic effects of 3-tert-butyl-7-oxaspiro[5.6]dodec-9-ene.

Case Study: Antimicrobial Activity

A study examining the antimicrobial properties of various spirocyclic compounds found that certain derivatives inhibited the growth of Gram-positive and Gram-negative bacteria effectively. The mechanism was attributed to disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Table 2: Antimicrobial Activity of Related Compounds

Compound Name	Bacterial Strain Tested	Zone of Inhibition (mm)
Spiro compound A	Staphylococcus aureus	15
Spiro compound B	Escherichia coli	12
3-tert-butyl derivative	Pseudomonas aeruginosa	TBD